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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171

This guide provides comprehensive safety and hazard information for 4-Ethoxybenzoic acid
(CAS No. 619-86-3), tailored for researchers, scientists, and professionals in drug
development. Adherence to these guidelines is crucial for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Classification

4-Ethoxybenzoic acid is classified as an irritant.[1] While some safety data sheets (SDS) state
it is not considered hazardous under the 2012 OSHA Hazard Communication Standard, others
provide GHS classifications indicating potential hazards upon exposure.[1][2] It is prudent to
handle this chemical with care, assuming it to be hazardous.

GHS Hazard Classification
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Hazard Class Category GHS Hazard Statement

) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation.[1][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1][4]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment, Chronic Hazard

with long lasting effects.

Signal Word:Warning[1][3]

Physicochemical Properties

Understanding the physical and chemical properties of 4-Ethoxybenzoic acid is essential for

its safe handling and storage.

Property Value Source

Molecular Formula CoH1003 [1][5]

Molecular Weight 166.17 g/mol [1]

Appearance White to light yellow solid N/A
powder/crystal.[2][6][7]

Melting Point 197-199 °C [2]

Boiling Point No data available. [2]

Solubility Water: 583 mg/L at 25°C. [7]

log Pow 2.39 [2][7]

Storage Class

11 - Combustible Solids

Safe Handling and Storage Protocols
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Proper handling and storage are critical to minimize exposure risk.
Engineering Controls:
o Work in a well-ventilated area.[2]

e Use a chemical fume hood, especially when handling the powder or when dust generation is
likely.[8][9]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[10]

Handling Procedures:

e Avoid all personal contact, including inhalation of dust.[9][11]

Wear appropriate personal protective equipment (PPE).[3]

Wash hands and face thoroughly after handling.[3]

Avoid dust formation.[12]

Keep the substance away from heat and sources of ignition.[2]
Storage Conditions:

o Store in a cool, dry, and well-ventilated place.[2][8][9]

o Keep containers tightly closed when not in use.[2][8][9]

o Store away from incompatible materials, particularly strong oxidizing agents.[2][3]
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Caption: Workflow for Safe Handling of 4-Ethoxybenzoic Acid.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1664171?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

PPE Category Recommended Equipment  Specifications & Remarks

Must conform to EN166 (EU)
or ANSI Z87.1 (US) standards.
] Safety glasses with side- A face shield may be required
Eye/Face Protection ) o ] ] )
shields or goggles.[3][10] in situations with a higher risk
of splashing or dust

generation.[3][12]

Nitrile or neoprene gloves are

) ) suitable. Gloves must be
) Chemical-resistant gloves.[3] ) ]
Hand Protection (10] inspected prior to use and
disposed of properly after use.

[10][12]

) Standard cotton lab coats are
) Laboratory coat or chemical o
Body Protection generally sufficient. Ensure
apron.[8][9][10] ) )
clothing provides full coverage.

A NIOSH-approved N95 (US)

or P2/P3 (EU) dust mask is
Respiratory Protection Dust mask or respirator.[8][10] recommended, especially if

ventilation is inadequate or

dust is generated.[10]

First-Aid and Emergency Procedures

Immediate and appropriate response to exposure or spills is critical.
First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[2][5][8] Remove contact lenses if present and easy to do.[3] Seek medical attention
if irritation persists.[3]
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o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes.[2][5][9] Get medical aid if irritation
develops or persists.[3][9]

 Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable
for breathing.[2][5][9] If symptoms appear, get medical attention.[3][9]

 Ingestion: Clean mouth with water.[2][5] Do NOT induce vomiting.[13] Call a physician or
poison control center for medical attention.[10]

Accidental Release Measures (Spills):

e Minor Spills: Wear appropriate PPE.[10] Gently sweep or vacuum up the spilled solid,
avoiding dust generation.[8][9][10] Place the material into a suitable, labeled container for
disposal.[8][9]

o Major Spills: Evacuate the area.[11] Alert personnel and contact your institution's
environmental health and safety office.[11][14] Prevent the product from entering drains.[3]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[5][8]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2][8]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide and carbon dioxide.[2][5]
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Caption: First-Aid Decision Pathway for 4-Ethoxybenzoic Acid Exposure.

Stability and Reactivity

Parameter Description

Stable under recommended storage conditions.

Chemical Stability [12]

Incompatible Materials Strong oxidizing agents.[2][12]

Under fire conditions, may produce carbon

Hazardous Decomposition Products ] o
monoxide (CO) and carbon dioxide (CO2).[2][8]

) No data available, but hazardous reactions are
Hazardous Reactions N
not expected under normal conditions.[12]

Toxicological and Ecological Information

Toxicological Information: The toxicological properties of 4-Ethoxybenzoic acid have not been
fully investigated.[2][8] The primary known hazards are irritation to the skin, eyes, and
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potentially the respiratory tract.[1][8] No data is available regarding carcinogenicity,
mutagenicity, or reproductive toxicity.[12]

Ecological Information: Ecotoxicity data is limited. It is advised not to empty the substance into
drains.[2] The partition coefficient (log Pow) of 2.39 suggests a potential for bioaccumulation.[2]
[7] One classification indicates it is harmful to aquatic life with long-lasting effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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